![molecular formula C19H18Cl2FNO2 B6561846 2,4-dichloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide CAS No. 1091048-54-2](/img/structure/B6561846.png)
2,4-dichloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide
Overview
Description
“2,4-dichloro-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}benzamide” is a chemical compound utilized in scientific research. It has a molecular formula of C15H12Cl2FNO and a molecular weight of 312.17 .
Molecular Structure Analysis
The molecular structure of this compound includes a benzamide group, which is a common functional group in pharmaceuticals . The presence of dichloro and fluorophenyl groups may also influence its reactivity and biological activity.Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 500.4±50.0 °C and a predicted density of 1.336±0.06 g/cm3 at 20 °C and 760 Torr . Its pKa is predicted to be 14.51±0.46 .properties
IUPAC Name |
2,4-dichloro-N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18Cl2FNO2/c20-14-3-6-16(17(21)11-14)18(24)23-12-19(7-9-25-10-8-19)13-1-4-15(22)5-2-13/h1-6,11H,7-10,12H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUVXUEMDGLCETQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)C2=C(C=C(C=C2)Cl)Cl)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18Cl2FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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